5-Chloro-8-fluorochroman-4-one

• IUPAC Name: 5-chloro-8-fluoro-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C9H6ClFO2/c10-5-1-2-6(11)9-8(5)7(12)3-4-13-9/h1-2H,3-4H2
• InChI Key: LJRZQDARYMVTSS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=CC(=C2C1=O)Cl)F
• Molecular Formula: C9H6ClFO2
• Molecular Weight: 200.59 g/mol

Description

5-Chloro-8-fluorochroman-4-one is a heterobicyclic compound. It has a molecular weight of 200.6. It’s a significant structural entity that belongs to the class of oxygen-containing heterocycles.

Molecular Structure Analysis

The molecular formula of 5-Chloro-8-fluorochroman-4-one is C9H6ClFO2. Structurally, chroman-4-one is a fusion of benzene nucleus (ring A) with dihydropyran (ring B) which relates to chromane, chromene, chromone, and chromenone.

Chemical Reactions Analysis

Chroman-4-one derivatives are used as active compounds in cosmetic preparations for care, improvement, and refreshment of texture of the skin and hairs, for treatment of skin as well as hair-related defects like inflammation, allergies, or wound healing process.

Mechanism of Action

Target of Action

Chromanone analogs, which 5-chloro-8-fluorochroman-4-one is a part of, have been shown to exhibit a wide range of pharmacological activities . They have been associated with diverse biological activities such as anticancer, antidiabetic, antioxidant, antimicrobial, and more .

Mode of Action

Chromanone analogs are known to interact with their targets in a variety of ways, leading to changes in cellular processes .

Biochemical Pathways

Chromanone analogs are known to affect a variety of biochemical pathways, leading to their wide range of pharmacological activities .

Result of Action

Chromanone analogs are known to have various biological activities such as anticancer, antidiabetic, antioxidant, antimicrobial, and more .

Safety and Hazards

The safety information and MSDS for 5-Chloro-8-fluorochroman-4-one can be found at the provided link.

Future Directions

Considering the versatility of chromanone, more studies are required to provide the most effective and cost-effective methods to synthesize novel chromanone analogs. This will give leads to the chemistry community and help in drug designing and development.